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Compound of Interest

Compound Name:
n-(3-Fluoro-4-

methylphenyl)acetamide

CAS No.: 458-10-6

Cat. No.: B1614770

Get Quote

Executive Summary & Chemical Profile
N-(3-Fluoro-4-methylphenyl)acetamide (CAS: 458-10-6) is a halogenated organic amide

commonly used as an intermediate in pharmaceutical synthesis. Proper disposal is critical due

to its potential for acute toxicity and environmental persistence associated with halogenated

compounds.

This guide provides a self-validating protocol for the safe containment, labeling, and disposal of

this substance, strictly adhering to RCRA (Resource Conservation and Recovery Act)

standards and GHS (Globally Harmonized System) safety protocols.
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Property Detail

Chemical Name N-(3-Fluoro-4-methylphenyl)acetamide

Synonyms
3'-Fluoro-4'-methylacetanilide; Acetamide, N-(3-

fluoro-4-methylphenyl)-

CAS Number 458-10-6

Molecular Formula C₉H₁₀FNO

Molecular Weight 167.18 g/mol

Physical State Solid (Pale-yellow to yellow-brown powder)

Solubility
Low in water; Soluble in DMSO, Methanol,

Ethanol

Hazard Class
Irritant (Skin/Eye/Respiratory); Acute Toxicity

(Oral)

Hazard Assessment (GHS Classification)
Before handling waste, you must validate the specific hazards to select appropriate Personal

Protective Equipment (PPE).

Hazard Category GHS Code Hazard Statement

Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2]

Skin Corrosion/Irritation H315 Causes skin irritation.[1][2][3]

Eye Damage/Irritation H319
Causes serious eye irritation.

[1][2][3][4]

STOT - Single Exposure H335
May cause respiratory

irritation.[1][2][3]

Critical Safety Directive: As a halogenated compound (containing Fluorine), incineration of this

waste can generate hydrofluoric acid (HF). It must be segregated from non-halogenated

organic waste to ensure the disposal facility uses scrubbers during incineration.
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Personal Protective Equipment (PPE) Matrix
Effective protection relies on creating a barrier against particulate inhalation and dermal

contact.

Respiratory: NIOSH-approved N95 particulate respirator (minimum) if handling powder

outside a fume hood.

Dermal: Nitrile rubber gloves (minimum thickness 0.11 mm). Double-gloving recommended

for solutions in penetrating solvents (e.g., DMSO).

Ocular: Chemical safety goggles (ANSI Z87.1 compliant).

Body: Lab coat with extended cuffs; closed-toe chemically resistant shoes.

Disposal Workflow & Segregation Protocol
The disposal pathway depends heavily on the physical state of the waste (Solid vs. Liquid

Solution).

Logic for Segregation
Halogen Content: The presence of the Fluorine atom classifies this strictly as Halogenated

Organic Waste.

Incineration Requirement: This compound must be destroyed via high-temperature

incineration with flue gas cleaning (to neutralize HF).

DOT Diagram: Waste Decision Tree
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Waste Generation: 
N-(3-Fluoro-4-methylphenyl)acetamide
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Figure 1: Decision logic for segregating N-(3-Fluoro-4-methylphenyl)acetamide waste based

on physical state and solvent matrix.

Step-by-Step Disposal Procedures
A. Solid Waste (Pure Compound)

Containment: Transfer waste into a wide-mouth High-Density Polyethylene (HDPE) jar. Avoid

glass if possible to prevent breakage during transport.

Labeling: Affix a hazardous waste tag.

Constituents: Write "N-(3-Fluoro-4-methylphenyl)acetamide (100%)".

Hazard Checkbox: Mark "Toxic" and "Irritant".

Storage: Keep container tightly closed in a Satellite Accumulation Area (SAA). Secondary

containment is required.[5]

B. Liquid Waste (Solutions)
Compatibility Check: Ensure the receiving waste carboy is compatible with the solvent (e.g.,

do not put DMSO solutions in containers with incompatible oxidizers).

Segregation:

Scenario 1 (Halogenated Solvent): If dissolved in Dichloromethane (DCM) or Chloroform,

pour into the Halogenated Waste carboy.

Scenario 2 (Non-Halogenated Solvent): If dissolved in Methanol or DMSO, regulations

vary.

Best Practice: Due to the fluorine on the solute, many institutions require this to be

placed in the Halogenated Waste stream to ensure proper incineration. Check your local

EHS guidelines. If the concentration is <1%, some facilities allow Non-Halogenated

disposal, but defaulting to Halogenated is safer.

Rinsing: Triple-rinse empty stock vials with a compatible solvent. Add rinsate to the liquid

waste container. Deface the label on the empty vial and dispose of it as glass trash (if not P-
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listed) or chemically contaminated debris.

Spill Management & Emergency Response
In the event of a spill, immediate containment prevents environmental contamination and

personnel exposure.

Spill Response Protocol
Evacuate & Ventilate: Clear the immediate area. If the spill is powder, turn off fans that might

disperse dust.

PPE Up-Level: Wear N95 mask, double nitrile gloves, and safety goggles.

Containment:

Solid Spill: Do NOT dry sweep (creates dust). Cover with a damp paper towel or use a

HEPA-filtered vacuum dedicated to chemical cleanup.

Liquid Spill: Surround with absorbent pads or vermiculite.

Decontamination: Clean the surface with soap and water. Collect all cleanup materials (pads,

towels, gloves) into a heavy-duty plastic bag.

Disposal: Label the bag as "Hazardous Waste Debris (Contaminated with Fluorinated

Acetamide)" and process as solid hazardous waste.

DOT Diagram: Spill Response Logic

Spill Detected Assess Volume & State

Minor Spill (<10g / <100mL)

Major Spill / High Threat

Don PPE: 
N95, Goggles, Double Gloves Solid or Liquid?

Cover with damp cloth.
Scoop into bag.Solid

Absorb with vermiculite/pads.
Scoop into bag.

Liquid
Wash area with soap/water.

Collect all debris. Tag as Hazardous Waste

Evacuate Lab Call EHS / Emergency Response
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Figure 2: Workflow for assessing and mitigating spills of N-(3-Fluoro-4-
methylphenyl)acetamide.

Regulatory Framework & Compliance
Adherence to these regulations ensures legal compliance and environmental stewardship.

RCRA (USA): While not explicitly P-listed or U-listed, this chemical exhibits toxicity

characteristics. Under 40 CFR 262.11, the generator must determine if the waste is

hazardous. Due to GHS toxicity and the presence of halogen, it is managed as Non-RCRA

Regulated Hazardous Waste (in some states) or Characteristic Waste, requiring incineration.

EPA Waste Code: If not specifically listed, use the generic code for the solvent mixture (e.g.,

F002 for halogenated solvents) or a state-specific code for toxic organic solids.

Sewer Disposal:STRICTLY PROHIBITED. Do not pour down the drain. The fluorinated

nature makes it difficult for municipal water treatment plants to degrade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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